Propyl levulinate
Propyl levulinate
Propyl levulinate, also known as propyl ester, belongs to the class of organic compounds known as gamma-keto acids and derivatives. These are organic compounds containing an aldehyde substituted with a keto group on the C4 carbon atom. Propyl levulinate is slightly soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, propyl levulinate is primarily located in the cytoplasm. Propyl levulinate has a sweet and caramellic taste.
Brand Name:
Vulcanchem
CAS No.:
645-67-0
VCID:
VC21205994
InChI:
InChI=1S/C8H14O3/c1-3-6-11-8(10)5-4-7(2)9/h3-6H2,1-2H3
SMILES:
CCCOC(=O)CCC(=O)C
Molecular Formula:
C8H14O3
Molecular Weight:
158.19 g/mol
Propyl levulinate
CAS No.: 645-67-0
Cat. No.: VC21205994
Molecular Formula: C8H14O3
Molecular Weight: 158.19 g/mol
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Specification
| Description | Propyl levulinate, also known as propyl ester, belongs to the class of organic compounds known as gamma-keto acids and derivatives. These are organic compounds containing an aldehyde substituted with a keto group on the C4 carbon atom. Propyl levulinate is slightly soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, propyl levulinate is primarily located in the cytoplasm. Propyl levulinate has a sweet and caramellic taste. |
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| CAS No. | 645-67-0 |
| Molecular Formula | C8H14O3 |
| Molecular Weight | 158.19 g/mol |
| IUPAC Name | propyl 4-oxopentanoate |
| Standard InChI | InChI=1S/C8H14O3/c1-3-6-11-8(10)5-4-7(2)9/h3-6H2,1-2H3 |
| Standard InChI Key | QOSMNYMQXIVWKY-UHFFFAOYSA-N |
| SMILES | CCCOC(=O)CCC(=O)C |
| Canonical SMILES | CCCOC(=O)CCC(=O)C |
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